Cas no 885518-19-4 (3-Amino-5-tert-butylbenzoic Acid Methyl Ester)

• Product Name: 3-Amino-5-tert-butylbenzoic Acid Methyl Ester
• CAS No: 885518-19-4
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD07357317
• CID: 838298
• Update Time: 2025-08-05

3-Amino-5-tert-butylbenzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-5-tert-butylbenzoate
• 3-Amino-5-tert-butyl-benzoic acid methyl ester
• Methyl 3-amino-5-(1,1-dimethylethyl)benzoate (ACI)
• Methyl 3-amino-5-(tert-butyl)benzoate
• 3-Amino-5-tert-butylbenzoic Acid Methyl Ester

• MDL： MFCD07357317
• Inchi： 1S/C12H17NO2/c1-12(2,3)9-5-8(11(14)15-4)6-10(13)7-9/h5-7H,13H2,1-4H3
• InChI Key： ZJKQEDRNAHPWOJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C(C)(C)C)C=C(N)C=1)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 3-Amino-5-tert-butylbenzoic Acid Methyl Ester

3-Amino-5-tert-butylbenzoic Acid Methyl Ester (CAS No 885518-19-4)

3-Amino-5-tert-butylbenzoic Acid Methyl Ester is a compound with the CAS registry number 885518-19-4. This compound is a derivative of benzoic acid, featuring a methyl ester group and a tert-butyl substituent at the 5-position, along with an amino group at the 3-position. The combination of these functional groups makes it a versatile molecule with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The structure of 3-Amino-5-tert-butylbenzoic Acid Methyl Ester is characterized by its aromatic ring system, which provides stability and reactivity depending on the substituents attached. The tert-butyl group at the 5-position contributes to the molecule's lipophilicity, while the amino group at the 3-position introduces potential for hydrogen bonding and further functionalization. The methyl ester group enhances solubility and ease of handling, making it suitable for various synthetic transformations.

Recent studies have highlighted the importance of such substituted benzoic acid derivatives in drug discovery. For instance, research has shown that 3-Amino-5-tert-butylbenzoic Acid Methyl Ester can serve as a precursor for bioactive compounds targeting specific enzymes or receptors. Its unique substitution pattern allows for fine-tuning of pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

In the context of agrochemicals, 3-Amino-5-tert-butylbenzoic Acid Methyl Ester has been explored as a potential lead compound for herbicides or fungicides. Its structural features enable interactions with key biological targets in plants or pathogens, offering a basis for developing selective and efficient agricultural chemicals.

From a synthetic perspective, 3-Amino-5-tert-butylbenzoic Acid Methyl Ester can be synthesized via various routes, including nucleophilic aromatic substitution or coupling reactions. The choice of synthesis method depends on the availability of starting materials and desired purity levels. Recent advancements in catalytic methods have improved the efficiency and sustainability of these processes, aligning with current trends toward green chemistry.

The methyl ester functionality in 3-Amino-5-tert-butylbenzoic Acid Methyl Ester also facilitates its use in polymer chemistry. For example, it can be employed as a monomer in polyurethane or polyester synthesis, contributing to the development of advanced materials with tailored mechanical and thermal properties.

In conclusion, 3-Amino-5-tert-butylbenzoic Acid Methyl Ester (CAS No 885518-19-4) is a multifaceted compound with significant potential across diverse industries. Its unique structure enables a wide range of applications, from drug discovery to materials science. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.